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Compound of Interest

Compound Name: Cyclopropylmethanol

Cat. No.: B032771

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Cyclopropylmethanol. Adherence to these procedures is critical for
ensuring laboratory safety and regulatory compliance.

Chemical Hazard and Exposure Data

Cyclopropylmethanol is a flammable, corrosive, and irritant liquid.[1] While specific
occupational exposure limits for Cyclopropylmethanol have not been established by OSHA,
NIOSH, or ACGIH, it is crucial to handle it with care to minimize exposure. For related
compounds, such as other flammable alcohols, established exposure limits can provide
guidance.

Table 1: Physical and Chemical Properties of Cyclopropylmethanol
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Property Value

CAS Number 2516-33-8

Molecular Formula C4H80

Molecular Weight 72.11 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 123-124 °C

Flash Point 35 °C (closed cup)[2]

Density 0.89 g/mL at 25 °C[2]
Solubility Miscible with water

Table 2: Glove Compatibility and Breakthrough Time Estimates

Specific breakthrough time data for Cyclopropylmethanol is not readily available. The
following recommendations are based on the chemical properties of Cyclopropylmethanol as
a flammable alcohol and data for similar solvents. It is imperative to perform independent
testing of gloves before extensive use.

. Breakthrough Time .
Glove Material ] Recommendation
(Estimated)

Suitable for splash protection
Nitrile Rubber < 15 minutes only. Change gloves

immediately upon contact.[3]

Recommended for prolonged

Butyl Rubber > 4 hours contact and handling of larger
quantities.
] Excellent resistance, suitable
Viton® > 8 hours

for high-exposure scenarios.

Personal Protective Equipment (PPE) Protocol
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A comprehensive PPE plan is mandatory for all personnel handling Cyclopropylmethanol.
The selection of appropriate PPE is dependent on the scale and nature of the experimental

work.

Table 3: Required Personal Protective Equipment for Cyclopropylmethanol

Recommended for Large

PPE Category Minimum Requirement . )
Scale/High Concentration
) ) Face shield in addition to
Eye Protection Chemical splash goggles
goggles
) Nitrile gloves (for splash ]
Hand Protection ] Butyl rubber or Viton® gloves
protection)
] ] Chemical-resistant apron over
Body Protection Flame-resistant lab coat ]
a flame-resistant lab coat
NIOSH-approved respirator
) ) Work in a certified chemical with organic vapor cartridges
Respiratory Protection ) ]
fume hood for spills or inadequate
ventilation
Footwear Closed-toe shoes Chemical-resistant boots

Operational Plan for Handling Cyclopropylmethanol

A systematic approach to handling Cyclopropylmethanol from receipt to disposal is essential
to minimize risks.

Experimental Workflow for Safe Handling:
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Operational Workflow for Cyclopropylmethanol

Receiving and Inspection
- Verify container integrity
- Check for leaks or damage

'

Secure Storage
- Flammable liquids cabinet
- Away from heat and ignition sources

'

Don Appropriate PPE
- Refer to Table 3

i

Chemical Handling
- Work in a chemical fume hood
- Use compatible equipment

i

Experimental Use
- Controlled addition to reactions
- Monitor for spills or splashes

'

Waste Collection
- Segregate waste streams
- Use labeled, compatible containers

'

Decontamination
- Clean glassware and work surfaces

i

Waste Disposal
- Follow EPA guidelines
- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Operational Workflow for Handling Cyclopropylmethanol.
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Disposal Plan for Cyclopropylmethanol Waste

Cyclopropylmethanol and materials contaminated with it are considered hazardous waste
due to its flammability.[4][5] Proper disposal is a legal requirement under the Resource
Conservation and Recovery Act (RCRA).

Waste Management Protocol:

Waste Identification: Cyclopropylmethanol waste is classified as an ignitable hazardous
waste (EPA Waste Code D001).[5][6]

Segregation: Do not mix Cyclopropylmethanol waste with other waste streams, particularly
oxidizers or corrosive materials.

Containerization:

o Use only approved, chemically compatible, and properly labeled hazardous waste
containers.

o Keep containers tightly sealed when not in use.
o Store waste containers in a designated satellite accumulation area.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name
"Cyclopropylmethanol,” and the associated hazards (Flammable, Corrosive, Irritant).

Disposal Request: When the container is full or has been in use for the maximum allowable
time per institutional policy, submit a hazardous waste pickup request to your institution's
Environmental Health and Safety (EHS) department.

Emergency Procedures: In case of a spill, immediately alert personnel in the area, evacuate
if necessary, and follow your institution's spill response protocol. For large spills, contact
EHS or emergency services.

Decision-Making for PPE Selection:
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PPE Selection Logic for Cyclopropylmethanol

Start: Handling
Cyclopropylmethanol

Scale of Work?

Small Scale
(<100 mL)

Large Scale
(>100 mL)

Potential for
Splash/Aerosol?

Minimum PPE: Enhanced PPE:
- Goggles - Goggles & Face Shield

- Nitrile Gloves - Butyl/Viton Gloves

- FR Lab Coat - FR Lab Coat & Apron

Adequate
Ventilation?

Add Respirator

Proceed with Experiment (Organic Vapor Cartridge)

Proceed with Experiment

node_proc

Click to download full resolution via product page

Caption: PPE Selection Logic for Cyclopropylmethanol.
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By implementing these safety and logistical plans, researchers, scientists, and drug
development professionals can mitigate the risks associated with handling
Cyclopropylmethanol and ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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